4-(2-Quinolinylmethoxy)benzeneethanol

• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol
• IUPAC Name: 2-[4-(quinolin-2-ylmethoxy)phenyl]ethanol
• InChI: InChI=1S/C18H17NO2/c20-12-11-14-5-9-17(10-6-14)21-13-16-8-7-15-3-1-2-4-18(15)19-16/h1-10,20H,11-13H2
• InChI Key: HQVRLBYYRRAXFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)COC3=CC=C(C=C3)CCO

Description

4-(2-Quinolinylmethoxy)benzeneethanol is a useful research compound. Its molecular formula is C18H17NO2 and its molecular weight is 279.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxybenzeneethanol (103.5 g) was stirred in ethanol (1.5 l), at room temperature. A solution of potassium hydroxide (84 g) in ethanol (1.5 l) was added dropwise, over a 1 hour period. 2-(Chloromethyl)quinoline monohydrochloride was added portionwise over a 25-minutes period. The reaction mixture was stirred and refluxed for 12 hours. The reaction mixture was poured out into water (5 l) and this mixture was stirred vigorously. The precipitate was filtered off, and washed with water (2 l). Toluene was added and azeotroped on the rotary evaporator. The residue was dried, yielding 187 g (89%) of 4-(2-quinolinylmethoxy)benzeneethanol (intermediate 1, mp. 144.8° C.).